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Compound of Interest

Compound Name:
2-Bromo-5-iodo-4-methoxybenzoic

acid

Cat. No.: B12850021

Get Quote

Executive Summary & Chemical Profile
Effective waste management of 2-Bromo-5-iodo-4-methoxybenzoic acid (CAS: 1936011-82-

3) requires strict adherence to halogenated organic waste protocols. Unlike standard organic

acids, the presence of two heavy halogens (Bromine and Iodine) necessitates high-

temperature incineration with specific flue gas scrubbing to prevent the release of corrosive

acid gases (HBr, HI) and potential environmental toxins.

Operational Directive: This compound must never be disposed of via sanitary sewer systems or

general refuse. It must be segregated into Halogenated Chemical Waste streams.
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Property Specification Operational Implication

CAS Number 1936011-82-3
Use for waste manifesting and

inventory tracking.

Physical State Solid (Powder/Crystal)

Risk of dust generation;

inhalation hazard during

transfer.[1][2]

Acidity Benzoic Acid Derivative
Incompatible with strong bases

and oxidizers.

Hazards (GHS) Irritant (Skin/Eye/Resp.)

Standard PPE is mandatory;

fume hood required for

handling.

Disposal Class Halogenated Organic
Requires incineration with acid

gas scrubbing.

Personal Protective Equipment (PPE) & Safety
Rationale: The primary risks are inhalation of dust and contact dermatitis. The following PPE

constitutes the minimum barrier of defense.

Respiratory: N95 respirator (minimum) or P100 if handling open powders outside a fume

hood.

Dermal: Nitrile gloves (minimum thickness 0.11 mm). Double-gloving is recommended during

spill cleanup.

Ocular: Chemical splash goggles. Safety glasses are insufficient if generating dust clouds.

Engineering Controls: All waste transfer operations must occur inside a certified chemical

fume hood.

Step-by-Step Disposal Protocol
A. Solid Waste (Primary Disposal Path)
Most laboratory samples will be in solid form. This is the most critical workflow.
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Segregation: Do not mix with non-halogenated solids (e.g., glucose, simple salts) to maintain

accurate waste stream profiling.

Containerization: Use a wide-mouth high-density polyethylene (HDPE) or amber glass jar.

Labeling: Apply a hazardous waste label immediately.

Constituents: "2-Bromo-5-iodo-4-methoxybenzoic acid" (Do not use abbreviations).[3]

Hazard Checkbox: Mark "Toxic" and "Irritant".

Tag: "Solid Halogenated Organic Waste".

Storage: Cap tightly. Store in a secondary containment tray inside a satellite accumulation

area (SAA).

B. Liquid Waste (Solutions)
If the compound is dissolved in solvents (e.g., DMSO, Methanol, DCM).

Solvent Compatibility: Ensure the solvent is compatible with the waste container (usually

HDPE).

Stream Selection: Pour into the Halogenated Solvent Waste carboy.

Note: Even if the solvent itself is non-halogenated (e.g., Methanol), the presence of the

dissolved halogenated solute (the acid) reclassifies the entire mixture as Halogenated

Waste.

pH Check: If the solution is acidic, ensure the waste container is not designated for basic

waste to prevent exothermic neutralization.

C. Contaminated Debris
Gloves, weighing boats, and paper towels.

Trace Contamination: Items with visible powder must be treated as hazardous chemical

waste.
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Disposal: Place in a clear, heavy-duty polyethylene bag (minimum 4 mil), seal with tape, and

place inside the solid hazardous waste drum.

Decision Logic & Workflow Visualization
Figure 1: Waste Stream Decision Tree
This logic gate ensures the compound enters the correct incineration path, preventing

regulatory violations.
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Caption: Decision matrix for segregating solid vs. liquid waste streams. Note that dissolved

solutes reclassify non-halogenated solvents into the halogenated stream.

Emergency Spill Response Procedures
Pre-planning for spills is a requirement for autonomous safety systems.

Immediate Action Plan
Evacuate & Assess: If the spill creates a dust cloud, evacuate the immediate area for 10

minutes to allow settling.

PPE Upgrade: Don double nitrile gloves, safety goggles, and a lab coat.

Containment:

Dry Spill: Do not sweep dry. Cover with a wet paper towel (dampened with water) to

prevent dust generation, then scoop up.

Wet Spill: Absorb with vermiculite or a commercial organic spill pad.

Decontamination: Wipe the surface with a mild soap solution followed by water.

Disposal: All cleanup materials go into the Solid Hazardous Waste container.

Figure 2: Spill Response Workflow
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Caption: Operational workflow for neutralizing and cleaning spills. The "Damp Towel" method is

critical for preventing inhalation hazards from dry powder.
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Regulatory & Compliance Context
Adherence to these standards ensures audit readiness.

EPA/RCRA Classification: While not explicitly P- or U-listed, this compound is classified as a

Characteristic Hazardous Waste due to toxicity and potential reactivity. It must be treated as

a hazardous chemical, not general refuse.

Incineration Requirement: The presence of Bromine and Iodine atoms requires disposal

facilities to use incinerators equipped with scrubbers. Standard combustion without

scrubbing can release hydrobromic acid (HBr) and hydroiodic acid (HI) into the atmosphere.

Storage Compatibility: Store waste away from strong oxidizers (e.g., nitric acid) and strong

bases (e.g., sodium hydroxide) to prevent heat generation or toxic byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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